2,5-dichloro-N-(6-methoxypyridin-3-yl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-(6-methoxypyridin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C12H10Cl2N2O3S/c1-19-12-5-3-9(7-15-12)16-20(17,18)11-6-8(13)2-4-10(11)14/h2-7,16H,1H3
• InChI Key: XHNYLWBFQMQOTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N2O3S
• Molecular Weight: 333.2 g/mol

Description

This compound is a small molecule with the chemical formula C20H15Cl2N3O5S. It belongs to the class of organic compounds known as benzenesulfonamides, which are organic compounds containing a sulfonamide group that is S-linked to a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound includes two chloro groups, a methoxy group, a pyridinyl group, and a benzenesulfonamide group. The dihedral angle between the aromatic rings is 76.62 (10)° and the C-S-N-C linkage between the rings adopts a gauche conformation.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 480.3 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 8. The compound has a rotatable bond count of 6. Its exact mass is 479.0109471 g/mol.

Scientific Research Applications

• Chemical Properties and Structural Analysis : The study of related compounds, such as 2,4-dichlorobenzenesulfonamide derivatives, reveals insights into their chemical properties and structural analysis. For instance, the tautomeric forms and crystalline structures of these compounds have been examined, showing distinct intramolecular hydrogen bonding and orientation of methoxy groups, which are essential for understanding their chemical behavior and potential applications (Beuchet et al., 1999).

• Potential in Photodynamic Therapy : Research on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups indicates potential applications in photodynamic therapy, particularly in cancer treatment. These compounds exhibit properties like high singlet oxygen quantum yield and good fluorescence, making them suitable as Type II photosensitizers (Pişkin et al., 2020).

• Synthesis and Biological Activity : Various studies have focused on synthesizing novel benzenesulfonamide derivatives and assessing their biological activities. For example, the synthesis of compounds with anti-HIV and antifungal properties has been reported, highlighting the versatility of benzenesulfonamide derivatives in developing new therapeutic agents (Zareef et al., 2007).

• Antiproliferative Properties : Some benzenesulfonamide derivatives have been investigated for their antiproliferative activities against various cancer cell lines. This research suggests the potential of these compounds in cancer therapy, with specific derivatives showing significant activity against certain cancer types (Motavallizadeh et al., 2014).

• Inhibitory Action Against Efflux Pumps : Studies on naphthyridine sulfonamides have explored their inhibitory action against efflux pumps in multiresistant Staphylococcus aureus strains. This research demonstrates the potential of benzenesulfonamide derivatives in combating antibiotic resistance (Oliveira-Tintino et al., 2020).

Mechanism of Action

The mechanism of action for this compound is not available.